1-cyclohexyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1-cyclohexyl-6-cyclopropylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H19N3O2/c20-16(21)12-8-14(10-6-7-10)18-15-13(12)9-17-19(15)11-4-2-1-3-5-11/h8-11H,1-7H2,(H,20,21)
• InChI Key: CTSATCKBTPWPCA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C3=C(C=N2)C(=CC(=N3)C4CC4)C(=O)O
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

“1-cyclohexyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a derivative of 1H-pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “1-cyclohexyl-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid”, has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Scientific Research Applications

Functionalization and Theoretical Studies

One area of application involves the functionalization reactions of pyrazole carboxylic acids and their derivatives, which are crucial for synthesizing a variety of compounds with potential therapeutic properties. For example, studies have demonstrated the conversion of pyrazole-3-carboxylic acids into amides and esters, showcasing the chemical versatility of these compounds for further chemical modifications and applications in developing new materials and molecules with specific functions (Yıldırım, Kandemirli, & Demir, 2005).

Organometallic Complexes for Anticancer Research

Pyrazolo[3,4-b]pyridines have also been explored for their potential in anticancer research. Organometallic complexes involving these compounds have been synthesized and characterized, indicating their role as cyclin-dependent kinase (Cdk) inhibitors. These studies provide a foundation for the development of new anticancer agents, highlighting the compound's significance in medicinal chemistry (Stepanenko et al., 2011).

Synthesis of Heterocycles

Additionally, pyrazolopyridine derivatives serve as key intermediates in synthesizing diverse heterocyclic compounds. Multi-component reactions involving carbonyl compounds with derivatives of cyanoacetic acid, for instance, highlight the role of pyrazole derivatives in creating complex heterocycles. These reactions are instrumental in synthesizing carbocycles and heterocycles, which are pivotal in developing new drugs and materials (Shestopalov, Shestopalov, & Rodinovskaya, 2008).

Cyclization Reactions

Cyclization reactions of 5-aminopyrazoles with various reagents to form pyrazolopyridines and related compounds demonstrate the synthetic utility of these derivatives in constructing complex molecular architectures. These reactions are fundamental in organic synthesis, providing pathways to new molecules with potential applications in pharmaceuticals and materials science (Chebanov et al., 2007).

Advanced Synthesis Techniques

Innovative synthesis techniques for pyrazolopyridine derivatives, like the four-component bicyclization approach, illustrate the advanced methodologies developed to create skeletally diverse pyrazolopyridines. These methodologies enhance the efficiency and diversity of compounds that can be synthesized, broadening the scope of their applications in various fields of scientific research (Tu et al., 2014).